N-(2-methoxybenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-1-thiophen-2-ylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C18H22N2O4S2/c1-24-16-8-3-2-6-14(16)12-19-18(21)15-7-4-10-20(13-15)26(22,23)17-9-5-11-25-17/h2-3,5-6,8-9,11,15H,4,7,10,12-13H2,1H3,(H,19,21)
• InChI Key: DPNXGBFHSBMKGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2CCCN(C2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C18H22N2O4S2
• Molecular Weight: 394.5 g/mol

Description

N-(2-methoxybenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxamide, also known as MTSET, is a chemical compound that has been widely used in scientific research. It is a sulfhydryl-reactive compound that has been used to modify cysteine residues in proteins, which has led to a better understanding of protein structure and function.

Mechanism of Action

N-(2-methoxybenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxamide modifies cysteine residues in proteins by forming a covalent bond with the sulfur atom of the cysteine residue. This modification can lead to changes in protein function, such as altering the activity of an enzyme or changing the gating properties of an ion channel.
Biochemical and Physiological Effects:
N-(2-methoxybenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxamide has been shown to have a wide range of biochemical and physiological effects. It has been used to study the function of ion channels, enzymes, and receptors, among other proteins. N-(2-methoxybenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxamide has been shown to alter the gating properties of ion channels, to inhibit the activity of enzymes, and to modulate the function of receptors.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-methoxybenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxamide in lab experiments is that it is a sulfhydryl-reactive compound that can modify cysteine residues in proteins. This modification can lead to changes in protein function, which can be useful for studying protein structure and function. One of the limitations of using N-(2-methoxybenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxamide in lab experiments is that it can modify other amino acid residues in addition to cysteine, which can lead to non-specific effects.

Future Directions

There are many future directions for research using N-(2-methoxybenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxamide. One direction is to study the effects of N-(2-methoxybenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxamide on protein interactions, such as protein-protein interactions or protein-ligand interactions. Another direction is to develop new sulfhydryl-reactive compounds that are more specific for cysteine residues, which would reduce non-specific effects. Additionally, N-(2-methoxybenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxamide could be used to study the effects of protein modifications on disease states, such as cancer or neurodegenerative diseases.

Scientific Research Applications

N-(2-methoxybenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxamide has been widely used in scientific research as a tool to study protein structure and function. It is a sulfhydryl-reactive compound that can modify cysteine residues in proteins, which can lead to changes in protein function. N-(2-methoxybenzyl)-1-(2-thienylsulfonyl)-3-piperidinecarboxamide has been used to study ion channels, enzymes, and receptors, among other proteins.